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Performance Comparison: α-copaene vs. Trimedlure

The table below summarizes key experimental data from recent field studies comparing α-copaene-based

lures and trimedlure.

Lure Attribute Trimedlure (TML) α-copaene-Based Lures
Experimental Context &
Notes

Relative
Attraction
(Capture Rate)

Baseline 2 to 5 times higher than

TML [1] [2]

Field trials in Costa Rican

coffee and Tunisian
citrus; high season [2].

Field Longevity Effective for 6-8
weeks; plugs typically

serviced every 6
weeks [2] [3]

Remains highly effective for
12-20 weeks [2] [3] [4]

Natural oil lures renewed
every 12 weeks

outperformed TML plugs
renewed every 6 weeks

[2] [3].
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Lure Attribute Trimedlure (TML) α-copaene-Based Lures
Experimental Context &
Notes

Sensitivity
(Trap Detection
Rate)

Lower Higher; a greater percentage

of traps baited with α-
copaene caught at least one

male during low population
seasons [2] [3]

Observed in year-long

trials, indicating higher
reliability for detection [2].

Source &
Composition

Synthetic
parapheromone [1]

Natural sesquiterpene; can
be extracted and enriched

from plant oils like clove [1]

(+)-α-copaene is the
most attractive

enantiomer [3].

Detailed Experimental Protocols

The comparative data in the table above is supported by rigorous field experiments. Here are the

methodologies from key studies:

Costa Rica and Tunisia Year-Long Trials (2024) [3]

Location & Crop: Tests were conducted on three coffee farms in Costa Rica and two citrus
farms in Tunisia.

Trap Type: McPhail traps were used in Costa Rica, and Tephriti traps in Tunisia.
Lure Deployment: Traps were baited with either a standard 2g TML plug or a sachet

containing natural oil enriched in α-copaene (P388 lure).
Servicing Schedule: TML plugs were replaced every 6 weeks, while the α-copaene sachets

were replaced every 12 weeks.
Data Collection: Male medfly captures were recorded regularly over a full year to assess

performance across high and low population seasons. A separate longevity trial in Tunisia
tested lures aged 16-18 weeks.

Hawaii Field Study (2023) [4]

Population: Wild population of C. capitata in Hawaii.

Treatments Compared: The study compared four bait types: fresh liquid TML, TML plugs, a
novel controlled-release TML sachet, and a novel natural oil blend sachet (α-copaene).

Study Duration & Data Collection: Twelve traps per treatment were deployed, and catch
numbers were recorded weekly for 12 weeks, with final checks at 16 and 20 weeks.
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Obtaining and Testing α-copaene

For researchers interested in the practical aspects of working with α-copaene, one study detailed a chemical

approach to obtaining it on a small scale [1].

Clove Oil

Fractional Distillation

 De-eugenolyzed first

Distilled Fractions

Alpha-copaene Isolation

 Silica gel column/HPLC

Biological Assay

 Selected fractions used directly

Pure Alpha-copaene

Attraction Data

 In-cage tests with male medflies
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Key Takeaways for Researchers

Proven Superior Performance: Evidence from different continents confirms that α-copaene is a
more powerful attractant than TML, especially during high population periods [2] [4].

Operational Efficiency: The extended effective longevity of α-copaene lures (12+ weeks vs. 6 weeks
for TML) can significantly reduce the labor and material costs of large-scale trapping programs [2] [3].

A Practical Natural Alternative: α-copaene can be sourced from industrial by-products of clove oil
processing, providing a viable and potentially scalable path for its use in ecological pest management

[1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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